Cas no 1217340-94-7 ((6-(Methylcarbamoyl)pyridin-3-yl)boronic acid)

• Product Name: (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid
• CAS No: 1217340-94-7
• MF: C₇H₉BN₂O₃
• MW: 179.96896147728
• MDL: MFCD08458474
• CID: 1035446
• PubChem ID: 71463925
• Update Time: 2025-11-02

(6-(Methylcarbamoyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid
• 6-(N-Methylamidocarboxy)pyridine-3-boronic acid
• B-[6-[(methylamino)carbonyl]-3-pyridinyl]Boronic acid
• [6-(methylcarbamoyl)pyridin-3-yl]boronic acid
• AB88091
• AMY39814
• AKOS016010686
• CS-0190070
• 6-(N-Methylamidocarboxy)pyridine-3-boronicacid
• A891548
• 6-(METHYLCARBAMOYL)PYRIDIN-3-YLBORONIC ACID
• DTXSID90855763
• F15195
• SCHEMBL15465986
• Boronic acid, B-[6-[(methylamino)carbonyl]-3-pyridinyl]-
• (6-(Methylcarbamoyl)pyridin-3-yl)boronicacid
• 6-(methylcarbamoyl)pyridin-3-yl-3-boronic acid
• MWDGTPAHKOWCSY-UHFFFAOYSA-N
• MFCD08458474
• 2-(N-methylaminocarbonyl)pyridine-5-boronic acid
• 1217340-94-7
• DA-35193

• MDL： MFCD08458474
• Inchi： 1S/C7H9BN2O3/c1-9-7(11)6-3-2-5(4-10-6)8(12)13/h2-4,12-13H,1H3,(H,9,11)
• InChI Key： MWDGTPAHKOWCSY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CN=1)NC

Computed Properties

• Exact Mass: 180.07100
• Monoisotopic Mass: 180.0706223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.45000
• LogP: -1.48810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid

Comprehensive Guide to (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid (CAS 1217340-94-7): Properties, Applications, and Market Insights

(6-(Methylcarbamoyl)pyridin-3-yl)boronic acid (CAS 1217340-94-7) is a specialized boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to as a pyridine boronic acid, is gaining attention due to its unique chemical properties and versatility in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by synthetic chemists.

The molecular structure of (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid features a pyridine ring substituted with both a methylcarbamoyl group and a boronic acid moiety. This combination makes it particularly valuable in medicinal chemistry, where researchers often search for "boronic acid drugs 2024" or "pyridine derivatives in drug discovery." The compound's molecular weight is 180.00 g/mol, and it typically appears as a white to off-white crystalline powder.

In pharmaceutical applications, CAS 1217340-94-7 serves as a crucial building block for developing protein kinase inhibitors and other bioactive molecules. Recent publications on "boronic acids in cancer therapy" highlight the growing interest in such compounds. The methylcarbamoyl group enhances the molecule's ability to form hydrogen bonds, making it valuable for designing drugs targeting specific enzyme active sites.

The synthetic utility of (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid extends to materials science, where researchers investigating "organic electronic materials 2024" might encounter this compound. Its boronic acid functionality allows for efficient conjugation with various aromatic systems, enabling the creation of novel π-conjugated materials for optoelectronic applications.

Storage and handling of 1217340-94-7 require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture – a common concern reflected in searches for "boronic acid storage conditions." While not classified as hazardous under standard regulations, proper personal protective equipment is recommended when handling, as with all fine chemicals.

Market analysis shows increasing demand for (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid, particularly from contract research organizations and academic laboratories. This trend aligns with the growing popularity of searches like "buy research chemicals online" and "boronic acid suppliers 2024." The compound is typically available in quantities ranging from milligrams to kilograms, with purity grades from 95% to 98% being most common.

Recent advancements in boronic acid chemistry have expanded the potential applications of CAS 1217340-94-7. Publications discussing "boronic acids in sensor development" and "click chemistry applications" frequently mention similar structures. The compound's stability under various conditions makes it particularly attractive for these emerging applications.

Quality control of (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid typically involves HPLC analysis, with researchers often searching for "HPLC methods for boronic acids." The compound should show a single major peak when analyzed by reverse-phase chromatography, with common impurities including the corresponding boroxine and deprotected variants.

In conclusion, 1217340-94-7 represents an important tool for modern chemical research. Its dual functionality as both a hydrogen bond acceptor (through the carbamoyl group) and cross-coupling partner (via the boronic acid) makes it invaluable for addressing current challenges in drug discovery and materials science, topics that dominate searches like "latest trends in medicinal chemistry" and "advanced organic synthesis techniques."